Cas no 1517684-28-4 ((piperidin-2-yl)methyl N-ethyl-N-methylcarbamate)

• Product Name: (piperidin-2-yl)methyl N-ethyl-N-methylcarbamate
• CAS No: 1517684-28-4
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD21857561
• CID: 5180697
• PubChem ID: 79338010
• Update Time: 2025-06-10

(piperidin-2-yl)methyl N-ethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• piperidin-2-ylmethyl N-ethyl-N-methylcarbamate
• (piperidin-2-yl)methyl N-ethyl-N-methylcarbamate

• MDL： MFCD21857561
• Inchi： 1S/C10H20N2O2/c1-3-12(2)10(13)14-8-9-6-4-5-7-11-9/h9,11H,3-8H2,1-2H3
• InChI Key： GMCXPAMZGGPINZ-UHFFFAOYSA-N
• SMILES： C(OCC1CCCCN1)(=O)N(CC)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (piperidin-2-yl)methyl N-ethyl-N-methylcarbamate

Recent Advances in the Study of (piperidin-2-yl)methyl N-ethyl-N-methylcarbamate (CAS: 1517684-28-4)

The compound (piperidin-2-yl)methyl N-ethyl-N-methylcarbamate (CAS: 1517684-28-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and carbamate functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of investigation has been the compound's role as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that (piperidin-2-yl)methyl N-ethyl-N-methylcarbamate exhibits affinity for specific receptors in the central nervous system, making it a candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding interactions with target proteins.

In addition to its neurological applications, recent research has explored the compound's potential as an antimicrobial agent. Studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, with particular emphasis on its mechanism of action involving the disruption of microbial cell membranes. These findings highlight the versatility of (piperidin-2-yl)methyl N-ethyl-N-methylcarbamate and its potential for broad-spectrum therapeutic use.

The synthesis of (piperidin-2-yl)methyl N-ethyl-N-methylcarbamate has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular attention to green chemistry principles. These advancements not only enhance the scalability of production but also reduce environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of (piperidin-2-yl)methyl N-ethyl-N-methylcarbamate. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing studies are employing pharmacokinetic modeling and toxicological assessments to address these concerns and optimize the compound's therapeutic profile.

In conclusion, the recent research on (piperidin-2-yl)methyl N-ethyl-N-methylcarbamate (CAS: 1517684-28-4) underscores its potential as a multifaceted therapeutic agent. Continued exploration of its pharmacological properties and optimization of its chemical structure are expected to yield significant advancements in drug discovery and development. The compound's unique characteristics position it as a valuable candidate for addressing unmet medical needs in neurology and infectious diseases.